Cas no 1400580-13-3 (6-bromo-4-hydroxypyrrolo[1,2-b]pyridazine-3-carbonitrile)

• Product Name: 6-bromo-4-hydroxypyrrolo[1,2-b]pyridazine-3-carbonitrile
• CAS No: 1400580-13-3
• MF: C₈H₄BrN₃O
• MW: 238.040860176086
• CID: 5208904
• Update Time: 2025-05-20

6-bromo-4-hydroxypyrrolo[1,2-b]pyridazine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-bromo-4-hydroxypyrrolo[1,2-b]pyridazine-3-carbonitrile

• Inchi： 1S/C8H4BrN3O/c9-6-1-7-8(13)5(2-10)3-11-12(7)4-6/h1,3-4,13H
• InChI Key： DVIVVUSUTCHYGA-UHFFFAOYSA-N
• SMILES： C12=CC(Br)=CN1N=CC(C#N)=C2O

Additional information on 6-bromo-4-hydroxypyrrolo[1,2-b]pyridazine-3-carbonitrile

Comprehensive Overview of 6-Bromo-4-hydroxypyrrolo[1,2-b]pyridazine-3-carbonitrile (CAS No. 1400580-13-3)

6-Bromo-4-hydroxypyrrolo[1,2-b]pyridazine-3-carbonitrile (CAS No. 1400580-13-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound belongs to the pyrrolopyridazine family, a class of nitrogen-containing heterocycles known for their diverse applications in drug discovery and material science. The presence of a bromo substituent at the 6-position and a hydroxy group at the 4-position, along with a carbonitrile moiety at the 3-position, makes this molecule a versatile intermediate for further chemical modifications.

In recent years, the demand for pyrrolopyridazine derivatives has surged, driven by their potential as kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. Researchers are particularly interested in 6-Bromo-4-hydroxypyrrolo[1,2-b]pyridazine-3-carbonitrile due to its ability to serve as a building block for the synthesis of more complex molecules. For instance, its bromo group can undergo cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, to introduce aryl or heteroaryl substituents, expanding its utility in medicinal chemistry.

The compound's carbonitrile functionality is another key feature, as it can be transformed into various other functional groups, including carboxylic acids, amides, and tetrazoles. This flexibility makes 6-Bromo-4-hydroxypyrrolo[1,2-b]pyridazine-3-carbonitrile a valuable scaffold for the development of novel therapeutics. Additionally, the hydroxy group at the 4-position offers opportunities for further derivatization, such as etherification or esterification, enhancing the compound's applicability in drug design.

From a synthetic perspective, 6-Bromo-4-hydroxypyrrolo[1,2-b]pyridazine-3-carbonitrile can be prepared through multi-step organic transformations, starting from readily available precursors. Recent advancements in catalytic methods and green chemistry have improved the efficiency of its synthesis, reducing waste and energy consumption. These developments align with the growing emphasis on sustainable and environmentally friendly practices in chemical manufacturing.

In the context of current trends, pyrrolopyridazine-based compounds are being explored for their potential in addressing global health challenges, such as antibiotic resistance and chronic inflammatory diseases. The structural motif of 6-Bromo-4-hydroxypyrrolo[1,2-b]pyridazine-3-carbonitrile is particularly relevant to these areas, as it shares similarities with known bioactive molecules. For example, its framework resembles that of certain kinase inhibitors used in cancer therapy, sparking interest in its potential anticancer properties.

Another area of interest is the compound's potential role in agrochemicals. The pyrrolopyridazine core is found in some herbicides and fungicides, and modifications to its structure could lead to new crop protection agents with improved efficacy and safety profiles. This aligns with the increasing demand for sustainable agricultural solutions to support global food security.

From a commercial standpoint, 6-Bromo-4-hydroxypyrrolo[1,2-b]pyridazine-3-carbonitrile is available from specialized chemical suppliers, often in high purity grades suitable for research and development. Its CAS No. 1400580-13-3 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance. Researchers and manufacturers should verify the compound's specifications, such as purity and solubility, to ensure it meets their experimental requirements.

In summary, 6-Bromo-4-hydroxypyrrolo[1,2-b]pyridazine-3-carbonitrile (CAS No. 1400580-13-3) is a promising compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features, including the bromo, hydroxy, and carbonitrile groups, make it a versatile intermediate for further chemical exploration. As research into pyrrolopyridazine derivatives continues to expand, this compound is likely to play a pivotal role in the development of next-generation therapeutics and agrochemicals.